- The Chafer pheromone buibuilactone and ant pyrazines are also produced by marine bacteria, Journal of Chemical Ecology, 2005, 31(4), 925-947
Cas no 95-89-6 (3-Chloro-2,5-dimethylpyrazine)
3-Chloro-2,5-dimethylpyrazine structure
Product Name:3-Chloro-2,5-dimethylpyrazine
CAS No:95-89-6
MF:C6H7ClN2
MW:142.586179971695
MDL:MFCD00006143
CID:814481
PubChem ID:66771
Update Time:2025-08-04
3-Chloro-2,5-dimethylpyrazine Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-2,5-dimethylpyrazine
- 3-Chloro-2,5-dimethylpyrazine (ACI)
- 2-Chloro-3,6-dimethylpyrazine
- NSC 40820
- 3-Chloro-2,5-dimethylpyrazine,97%
- STL373556
- AB00609
- CS-W004093
- DTXCID90164206
- DTXSID60241715
- 3-chloro-2,5-dimethyl-pyrazine
- EINECS 202-463-6
- NS00040463
- T2GK7ZW2ED
- SCHEMBL599850
- 3-Chloro-2,5-dimethylpyrazin
- 3-Chloro-2,5-dimethylpyrazine, 98%
- C2040
- EN300-20613
- Q-103303
- 95-89-6
- DB-006390
- Pyrazine, 3-chloro-2,5-dimethyl-
- NSC40820
- AKOS000120130
- BBL027561
- GS-6922
- SY021607
- UNII-T2GK7ZW2ED
- BCP03019
- Z104479244
- NSC-40820
- AC-25214
- MFCD00006143
- 3-Chloro-2,5-dimethyl-1,4-diazine
-
- MDL： MFCD00006143
- Inchi： 1S/C6H7ClN2/c1-4-3-8-5(2)6(7)9-4/h3H,1-2H3
- InChI Key： NNBALVIZMGWZHS-UHFFFAOYSA-N
- SMILES： ClC1C(C)=NC=C(C)N=1
Computed Properties
- Exact Mass: 142.03000
- Monoisotopic Mass: 142.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 97.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Not determined
- Density: 1.181 g/mL at 25 °C(lit.)
- Boiling Point: 114°C/70mmHg(lit.)
- Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
- Refractive Index: n20/D 1.527(lit.)
- PSA: 25.78000
- LogP: 1.74680
- Solubility: Not determined
3-Chloro-2,5-dimethylpyrazine Security Information
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H227
- Warning Statement： P210-P280-P403+P235-P501
- WGK Germany：3
- Safety Instruction： 24/25
- RTECS：UQ2462000
- Storage Condition：Inert atmosphere,2-8°C
3-Chloro-2,5-dimethylpyrazine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Chloro-2,5-dimethylpyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY021607-1g |
3-Chloro-2,5-dimethylpyrazine |
95-89-6 | >97% | 1g |
¥40.00 | 2025-04-11 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY021607-5g |
3-Chloro-2,5-dimethylpyrazine |
95-89-6 | >97% | 5g |
¥58.00 | 2025-04-11 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY021607-10g |
3-Chloro-2,5-dimethylpyrazine |
95-89-6 | >97% | 10g |
¥116.00 | 2025-04-11 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY021607-25g |
3-Chloro-2,5-dimethylpyrazine |
95-89-6 | >97% | 25g |
¥290.00 | 2025-04-11 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY021607-100g |
3-Chloro-2,5-dimethylpyrazine |
95-89-6 | >97% | 100g |
¥1100.00 | 2025-04-11 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C2040-5G |
3-Chloro-2,5-dimethylpyrazine |
95-89-6 | >95.0%(GC) | 5g |
¥685.00 | 2024-04-15 | |
| Alichem | A099001765-100g |
3-Chloro-2,5-dimethylpyrazine |
95-89-6 | 97% | 100g |
$206.00 | 2023-08-31 | |
| Alichem | A099001765-500g |
3-Chloro-2,5-dimethylpyrazine |
95-89-6 | 97% | 500g |
$648.90 | 2023-08-31 | |
| Ambeed | A221180-1g |
3-Chloro-2,5-dimethylpyrazine |
95-89-6 | 97% | 1g |
$16.0 | 2025-04-14 | |
| Ambeed | A221180-5g |
3-Chloro-2,5-dimethylpyrazine |
95-89-6 | 97% | 5g |
$20.0 | 2025-04-14 |
3-Chloro-2,5-dimethylpyrazine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Phosphorus oxychloride ; 3 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ; neutralized, 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; neutralized, 0 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Catalysts: Sulfuric acid , Water ; 50 - 60 °C; 3 h, 50 - 60 °C
1.2 Reagents: Water ; cooled
1.3 Reagents: Potassium carbonate Solvents: Water ; pH 9
1.2 Reagents: Water ; cooled
1.3 Reagents: Potassium carbonate Solvents: Water ; pH 9
Reference
- The Discovery of 2-Hydroxymethyl-3-(3-methylbutyl)-5-methylpyrazine: A Semiochemical in Orchid Pollination, Organic Letters, 2012, 14(10), 2576-2578
Production Method 3
Reaction Conditions
Reference
- Reactions of halomethanes in the vapor phase. Part 4. The reactions of imidazoles with chloroform at 500°C, and a comparison with their liquid-phase reactions with trichloroacetate ion or hexachloroacetone and base, Journal of the Chemical Society, 1980, (7), 1427-30
Production Method 4
Production Method 5
Reaction Conditions
Reference
- Reactions of halomethanes in the vapor phase. Part 5. The reactions of imidazolines, anils, and 1-methylimidazole with chloroform at 550°C, and a comparison with their liquid-phase reactions with trichloroacetate ion or hexachloroacetone and base, Journal of the Chemical Society, 1980, (7), 1431-5
Production Method 6
Reaction Conditions
Reference
- Product class 14: pyrazines, Science of Synthesis, 2004, 16, 751-844
Production Method 7
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
Reference
- Preparation and reactions of some substituted pyrazine di-N-oxide, Journal of the Chemical Society [Section] C: Organic, 1970, (8), 1070-3
Production Method 8
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ; cooled; 6 h, reflux
1.2 Reagents: Water ; cooled
1.3 Reagents: Sodium hydroxide Solvents: Water ; basified
1.2 Reagents: Water ; cooled
1.3 Reagents: Sodium hydroxide Solvents: Water ; basified
Reference
- Pyrazine Biosynthesis in Corynebacterium glutamicum, European Journal of Organic Chemistry, 2010, (14), 2687-2695
Production Method 9
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ; 30 min, 60 °C; cooled
1.2 Reagents: Sodium hydroxide Solvents: Water ; basified, cooled
1.2 Reagents: Sodium hydroxide Solvents: Water ; basified, cooled
Reference
- Pheromone synthesis. Part 261: Synthesis of four pyrazines produced by females of the Korean apricot wasp, Eurytoma maslovskii, Tetrahedron, 2017, 73(32), 4766-4769
Production Method 10
Production Method 11
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Phosphorus oxychloride ; cooled; 6 h, reflux
1.2 Reagents: Water ; cooled
1.3 Reagents: Sodium hydroxide Solvents: Water ; basified, rt
1.2 Reagents: Water ; cooled
1.3 Reagents: Sodium hydroxide Solvents: Water ; basified, rt
Reference
- Novel pyrazines from the myxobacterium Chondromyces crocatus and marine bacteria, European Journal of Organic Chemistry, 2005, (19), 4141-4153
Production Method 12
Production Method 13
Reaction Conditions
Reference
- Studies on pyrazines. Part 32. Synthesis of trisubstituted and tetrasubstituted pyrazines as ant pheromones, Journal of the Chemical Society, 1996, (19), 2345-2350
Production Method 14
Reaction Conditions
Reference
- Studies on pyrazines; Part 30: Synthesis of aminopyrazines from azidopyrazines, Synthesis, 1994, (9), 931-4
Production Method 15
Reaction Conditions
Reference
- Syntheses of some 2-hydroxypyrazine 1-oxides, Journal of Heterocyclic Chemistry, 1981, 18(3), 555-8
3-Chloro-2,5-dimethylpyrazine Raw materials
- 1H-Imidazole,4,5-dihydro-2,5-dimethyl-
- 2,5-DIMETHYL PYRAZINE N-OXIDE
- Pyrazine, 2,5-dimethyl-, 1,4-dioxide
- 1,6-Dihydro-3,6-dimethyl-2,5-pyrazinedione
- 2,4-Dimethylimidazole
- 3,6-Dimethylpiperazine-2,5-dione
3-Chloro-2,5-dimethylpyrazine Preparation Products
3-Chloro-2,5-dimethylpyrazine Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
95-89-6 (3-Chloro-2,5-dimethylpyrazine) Related Products
- 38557-72-1(2-Chloro-3,5-dimethylpyrazine)
- 59303-10-5(2-Chloro-5-methylpyrazine)
- 27023-19-4(2,5-dichloro-3,6-dimethylpyrazine)
- 95-58-9(2-Chloro-3-methylpyrazine)
- 38557-71-0(2-Chloro-6-methylpyrazine)
- 918410-50-1(2,5-Pyrazinedicarbonitrile, 3-chloro-)
- 53238-80-5(S 4001)
- 72875-84-4(Pyrazine,2,5-dichloro-3,6-diethyl-)
- 67714-53-8(3-Chloro-2,5-diethylpyrazine)
- 68303-35-5(2-chloro-3,5,6-trimethylpyrazine)
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